2-(2,4-Difluorophenoxy)-5-nitropyridine
Overview
Description
2-(2,4-Difluorophenoxy)-5-nitropyridine, also known as 2,4-DFPNP, is an organic compound belonging to the nitropyridine family of molecules. It has a wide range of applications in the field of science, including synthesis, research, and industrial applications. It is a colorless, crystalline solid, with a molecular weight of 175.14 g/mol and a melting point of 110-111°C. The structure of 2,4-DFPNP is composed of a pyridine ring, two fluorine atoms, and a nitro group. It has a high solubility in water and is stable under normal conditions.
Scientific Research Applications
Fluorescent Detection in Food Safety
2-(2,4-Difluorophenoxy)-5-nitropyridine: can be utilized in the development of fluorescent assays for detecting herbicides in food samples. For example, a fluorescent assay based on covalent organic frameworks (COFs) and MnO2 nanosheets has been developed for the detection of 2,4-Dichlorophenoxyacetic acid (2,4-D), a structurally similar compound . This method could potentially be adapted for 2-(2,4-Difluorophenoxy)-5-nitropyridine, offering a sensitive and cost-effective way to ensure food safety.
Anti-Inflammatory Pharmaceutical Research
Derivatives of 2-(2,4-Dichlorophenoxy)acetic acid, which is structurally related to 2-(2,4-Difluorophenoxy)-5-nitropyridine, have shown promise as anti-inflammatory agents. They are capable of selectively inhibiting the COX-2 enzyme, which is a target for anti-inflammatory drugs . Research into the nitropyridine derivative could lead to the development of new anti-inflammatory medications.
Molecular Docking Studies
Molecular docking studies of related compounds have indicated effective interaction with the active site of COX-2. This suggests that 2-(2,4-Difluorophenoxy)-5-nitropyridine could be used in computational studies to design new inhibitors for enzymes like COX-2, which are relevant in treating conditions like inflammation and cancer .
properties
IUPAC Name |
2-(2,4-difluorophenoxy)-5-nitropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6F2N2O3/c12-7-1-3-10(9(13)5-7)18-11-4-2-8(6-14-11)15(16)17/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNVUVVNYXQZPNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)OC2=NC=C(C=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6F2N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40384139 |
Source
|
| Record name | 2-(2,4-difluorophenoxy)-5-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40384139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-Difluorophenoxy)-5-nitropyridine | |
CAS RN |
219865-96-0 |
Source
|
| Record name | 2-(2,4-difluorophenoxy)-5-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40384139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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